Cas no 18584-39-9 (4-Pyridazinol, 2-oxide)

• Product Name: 4-Pyridazinol, 2-oxide
• CAS No: 18584-39-9
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 123061
• PubChem ID: 574465
• Update Time: 2025-04-18

4-Pyridazinol, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinol, 2-oxide
• 2-oxido-1H-pyridazin-2-ium-4-one
• 6-BROMOBENZO[C][1,2,5]OXADIAZOLE 1-OXIDE
• 5-Hydroxypyridazine 1-oxide
• 4-(ethoxycarbonyl)-2-hydroxypyridine 1-oxide
• SCHEMBL4184173
• DTXSID10341618
• 18584-39-9

• Inchi： 1S/C4H4N2O2/c7-4-1-2-5-6(8)3-4/h1-3,5H
• InChI Key： IXDUXIVAWKWNIM-UHFFFAOYSA-N
• SMILES： [O-][N+]1=CC(C=CN1)=O

Computed Properties

• Exact Mass: 112.027277375g/mol
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 57.8Ų